Cas no 2025233-70-7 (4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine)

• Product Name: 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine
• CAS No: 2025233-70-7
• MF: C₁₃H₁₃ClN₂S
• MW: 264.773720502853
• CID: 5948982
• PubChem ID: 165508486
• Update Time: 2025-06-11

4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine
• 2025233-70-7
• 4-chloro-5,6-dimethyl-2-{spiro[2.2]pentan-1-yl}thieno[2,3-d]pyrimidine
• EN300-1267711

• Inchi： 1S/C13H13ClN2S/c1-6-7(2)17-12-9(6)10(14)15-11(16-12)8-5-13(8)3-4-13/h8H,3-5H2,1-2H3
• InChI Key： PGSVOZKRAVRIIE-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C)=C(C)SC2=NC(C2CC32CC3)=N1

Computed Properties

• Exact Mass: 264.0487973g/mol
• Monoisotopic Mass: 264.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54Ų

Additional information on 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine

Introduction to 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine (CAS No. 2025233-70-7)

4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine, identified by its CAS number 2025233-70-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a spirocyclic side chain and a chloro substituent at the 4-position of the pyrimidine ring introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The molecular structure of 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine incorporates a fused thieno[2,3-d]pyrimidine core, which is a privileged structure in drug discovery due to its ability to interact with various biological targets. The dimethyl groups at the 5 and 6 positions of the thiophene ring enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the spirocyclic pentan-1-yl group contributes to conformational flexibility, which can be advantageous in binding to protein targets with high specificity.

In recent years, there has been a surge in research focused on developing novel thienopyrimidine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including oncology, antiviral infections, and anti-inflammatory diseases. The chloro substituent in 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity and metabolic stability. This feature makes them attractive for drug development purposes.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical targets in oncology due to their role in cell signaling pathways that regulate proliferation, survival, and apoptosis. Preclinical studies have demonstrated that thienopyrimidine derivatives can disrupt these pathways by inhibiting key kinases such as EGFR (epidermal growth factor receptor), JAK (Janus kinase), and ALK (anaplastic lymphoma kinase). The structural features of 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine, particularly the spirocyclic side chain, may contribute to its ability to bind tightly to these enzyme active sites.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated in several preclinical models. This property is crucial for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The lipophilic nature of 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine, influenced by the dimethyl groups and the spirocyclic moiety, may facilitate its penetration into the CNS.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of small molecules like 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine with remarkable accuracy. Molecular docking studies have shown that this compound can interact with various protein targets with high specificity. For instance, simulations suggest that it may bind to ATP-binding pockets of kinases with high affinity due to its rigid heterocyclic core and flexible side chains.

The synthesis of 4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-yl}thieno[2,3-d]pyrimidine presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires careful control of reaction conditions to ensure high yield and purity. However, recent developments in transition metal-catalyzed reactions have provided new tools for constructing complex heterocycles efficiently. These methods have enabled chemists to access novel derivatives of thienopyrimidine with improved pharmacological profiles.

In conclusion,4-chloro-5,6-dimethyl-2-{spiro2.2pentan-1-y}lthieno[24dipyrimidine (CAS No: 2025233707) represents a promising lead compound for further pharmacological exploration. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research in this area continues to progress,this compound holds significant potential for improving human health through innovative drug discovery efforts.